Cas no 2137442-83-0 (1H-Indole-2-carboxylic acid, 4-chloro-6-fluoro-2,3-dihydro-, 1,1-dimethylethyl ester)
1H-Indole-2-carboxylic acid, 4-chloro-6-fluoro-2,3-dihydro-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-chloro-6-fluoro-2,3-dihydro-1H-indole-2-carboxylate
- 1H-Indole-2-carboxylic acid, 4-chloro-6-fluoro-2,3-dihydro-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C13H15ClFNO2/c1-13(2,3)18-12(17)11-6-8-9(14)4-7(15)5-10(8)16-11/h4-5,11,16H,6H2,1-3H3
- InChI Key: GPAKGWUCBSCARW-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC2=C1CC(C(=O)OC(C)(C)C)N2)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 331
- XLogP3: 3.6
- Topological Polar Surface Area: 38.3
1H-Indole-2-carboxylic acid, 4-chloro-6-fluoro-2,3-dihydro-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-361426-0.05g |
tert-butyl 4-chloro-6-fluoro-2,3-dihydro-1H-indole-2-carboxylate |
2137442-83-0 | 0.05g |
$624.0 | 2023-03-07 | ||
| Enamine | EN300-361426-0.1g |
tert-butyl 4-chloro-6-fluoro-2,3-dihydro-1H-indole-2-carboxylate |
2137442-83-0 | 0.1g |
$653.0 | 2023-03-07 | ||
| Enamine | EN300-361426-0.25g |
tert-butyl 4-chloro-6-fluoro-2,3-dihydro-1H-indole-2-carboxylate |
2137442-83-0 | 0.25g |
$683.0 | 2023-03-07 | ||
| Enamine | EN300-361426-0.5g |
tert-butyl 4-chloro-6-fluoro-2,3-dihydro-1H-indole-2-carboxylate |
2137442-83-0 | 0.5g |
$713.0 | 2023-03-07 | ||
| Enamine | EN300-361426-1.0g |
tert-butyl 4-chloro-6-fluoro-2,3-dihydro-1H-indole-2-carboxylate |
2137442-83-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-361426-2.5g |
tert-butyl 4-chloro-6-fluoro-2,3-dihydro-1H-indole-2-carboxylate |
2137442-83-0 | 2.5g |
$1454.0 | 2023-03-07 | ||
| Enamine | EN300-361426-5.0g |
tert-butyl 4-chloro-6-fluoro-2,3-dihydro-1H-indole-2-carboxylate |
2137442-83-0 | 5.0g |
$2152.0 | 2023-03-07 | ||
| Enamine | EN300-361426-10.0g |
tert-butyl 4-chloro-6-fluoro-2,3-dihydro-1H-indole-2-carboxylate |
2137442-83-0 | 10.0g |
$3191.0 | 2023-03-07 |
1H-Indole-2-carboxylic acid, 4-chloro-6-fluoro-2,3-dihydro-, 1,1-dimethylethyl ester Related Literature
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on 1H-Indole-2-carboxylic acid, 4-chloro-6-fluoro-2,3-dihydro-, 1,1-dimethylethyl ester
Introduction to 1H-Indole-2-carboxylic acid, 4-chloro-6-fluoro-2,3-dihydro-, 1,1-dimethylethyl ester (CAS No. 2137442-83-0)
1H-Indole-2-carboxylic acid, 4-chloro-6-fluoro-2,3-dihydro-, 1,1-dimethylethyl ester, identified by the CAS number 2137442-83-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro group at the 4-position, a fluoro group at the 6-position, and an isobutyl ester moiety at the 1-position, contribute to its unique chemical properties and biological interactions.
The synthesis and characterization of 1H-Indole-2-carboxylic acid, 4-chloro-6-fluoro-2,3-dihydro-, 1,1-dimethylethyl ester involve meticulous chemical methodologies that ensure high purity and yield. The indole core is a pivotal scaffold in medicinal chemistry due to its prevalence in natural products and bioactive molecules. The introduction of electron-withdrawing groups such as chlorine and fluorine enhances the electrophilicity of the indole ring, making it more susceptible to nucleophilic attack and functionalization. This property is particularly valuable in designing molecules that can interact with biological targets with high specificity.
In recent years, there has been a surge in research focused on indole derivatives as potential candidates for treating various diseases, including cancer, inflammation, and infectious disorders. The fluorine atom in 1H-Indole-2-carboxylic acid, 4-chloro-6-fluoro-2,3-dihydro-, 1,1-dimethylethyl ester not only influences the electronic properties of the molecule but also contributes to its metabolic stability. This is a critical factor in drug design, as it ensures that the compound remains active within the physiological environment for an extended period. Additionally, the isobutyl ester group provides a handle for further derivatization, allowing chemists to modify the molecule's properties to optimize its biological activity.
The pharmacological profile of 1H-Indole-2-carboxylic acid, 4-chloro-6-fluoro-2,3-dihydro-, 1,1-dimethylethyl ester has been explored in several preclinical studies. These investigations have highlighted its potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies suggest that this compound may interfere with the activity of tyrosine kinases, which are overexpressed in many cancer cell lines. The chloro and fluoro substituents are believed to play a crucial role in binding to the active site of these enzymes, thereby disrupting their function. Such interactions could lead to the development of novel therapeutic agents that target specific disease mechanisms.
Moreover, the structural analogs of 1H-Indole-2-carboxylic acid, 4-chloro-6-fluoro-2,3-dihydro-, 1,1-dimethylethyl ester have been investigated for their antimicrobial properties. The indole scaffold is known to exhibit activity against a range of bacterial and fungal pathogens due to its ability to disrupt essential cellular processes. The modifications introduced in this compound enhance its spectrum of activity while maintaining selectivity towards target pathogens. This makes it an attractive candidate for developing new antibiotics or antifungal agents to combat drug-resistant strains.
The synthetic route to 1H-Indole-2-carboxylic acid, 4-chloro-6-fluoro-2,3-dihydro-, 1,1-dimethylethyl ester involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps include condensation reactions to form the indole core followed by functional group interconversions such as halogenation and esterification. Advanced spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structure of intermediates and final products. These analytical methods provide detailed insights into the molecular structure and dynamics of the compound.
The biocompatibility and pharmacokinetic properties of 1H-Indole-2-carboxylic acid, 4-chloro-6-fluoro-2,3-dihydro-, 1,1-dimethylethyl ester are under active investigation to assess its suitability for clinical applications. In vitro studies have demonstrated its ability to inhibit target enzymes with high potency while exhibiting minimal toxicity towards normal cells. This balance between efficacy and safety is crucial for any drug candidate intended for human use. Further research is needed to understand how this compound is metabolized within the body and how it interacts with other biomolecules.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 1H-Indole-2-carboxylic acid, 4-chloro-6-fluoro-2,3-dihydro-, 1,1-dimethylethyl ester before they are synthesized experimentally. Molecular docking simulations can be used to model how this compound interacts with biological targets such as proteins or nucleic acids. These simulations provide valuable insights into binding affinities and potential side effects without requiring extensive experimental work. This approach accelerates drug discovery by allowing researchers to prioritize promising candidates based on their predicted efficacy.
The industrial production of 1H-Indole-2-carboxylic acid derivatives, including those with chloro and fluoro substituents like our target compound (2137442–83–0), requires scalable synthetic routes that are cost-effective yet maintain high quality standards. Continuous flow chemistry has emerged as a powerful tool for synthesizing complex molecules efficiently while reducing waste generation. By integrating multiple reaction steps into a single system without intermediate isolation or purification steps between them; continuous flow processes can significantly improve yield; reduce reaction times; enhance reproducibility; while maintaining compliance with regulatory requirements.
The regulatory landscape governing pharmaceutical compounds necessitates rigorous testing before they can be approved for clinical use or commercial distribution; ensuring safety efficacy compatibility among other critical factors remains paramount throughout development process hence thorough characterization validation becomes essential milestone every candidate must undergo regardless initial promise shown during preclinical phases where initial screening identifies most promising compounds worth investing resources into further exploration beyond initial discovery stage which itself already involves considerable expense effort expertise thus making each subsequent step all more critical requiring meticulous attention detail precision throughout entire pipeline from lab bench commercial market availability ensuring end product meets highest standards expected today's healthcare environment where patient outcomes depend heavily upon availability effective treatments meeting those demands thus driving continuous innovation improvement across all sectors involved medicinal chemistry field overall including synthesis purification characterization distribution etc aspects collectively contribute towards bringing safe effective innovative therapies patients need every day improving lives millions worldwide thereby underscoring importance work done behind scenes supporting advancement medicine continues evolve meet ever-changing needs society faces today tomorrow
2137442-83-0 (1H-Indole-2-carboxylic acid, 4-chloro-6-fluoro-2,3-dihydro-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)